Cas no 140425-59-8 (Benzoic acid, 2-[(2-nitrophenyl)thio]-, ethyl ester)

• Product Name: Benzoic acid, 2-[(2-nitrophenyl)thio]-, ethyl ester
• CAS No: 140425-59-8
• MF: C₁₅H₁₃NO₄S
• MW: 303.33302283287
• CID: 1293009
• Update Time: 2024-08-04

Benzoic acid, 2-[(2-nitrophenyl)thio]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(2-nitrophenyl)thio]-, ethyl ester

• Inchi： 1S/C15H13NO4S/c1-2-20-15(17)11-7-3-5-9-13(11)21-14-10-6-4-8-12(14)16(18)19/h3-10H,2H2,1H3
• InChI Key： JRJXAFQSKVUDGS-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC=C1SC1=CC=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 303.05659

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 402.4±30.0 °C(Predicted)
• PSA: 69.44